Cas no 4333-56-6 (Bromocyclopropane)

Bromocyclopropane (C₃H₅Br) is a halogenated cyclic hydrocarbon featuring a three-membered cyclopropane ring with a bromine substituent. Its strained ring structure and reactive C-Br bond make it a valuable intermediate in organic synthesis, particularly in cyclopropanation reactions and nucleophilic substitution processes. The compound's high reactivity enables efficient ring-opening transformations, facilitating the construction of complex molecular frameworks. Bromocyclopropane is commonly employed in pharmaceutical and agrochemical research due to its ability to introduce cyclopropyl groups, which can enhance biological activity. Its volatility and moderate stability require careful handling under inert conditions. The product is typically supplied as a colorless to pale yellow liquid with standardized purity for synthetic applications.
Bromocyclopropane structure
Bromocyclopropane structure
Product Name:Bromocyclopropane
CAS No:4333-56-6
MF:C3H5Br
MW:120.975800275803
MDL:MFCD00001271
CID:44950
PubChem ID:78037
Update Time:2025-08-03

Bromocyclopropane Chemical and Physical Properties

Names and Identifiers

    • Cyclopropyl bromide
    • bromo-cyclopropan
    • Cyclopropane, bromo-
    • BROMOCYCLOPROPANE
    • Cyclopropyl bromide(CPB)
    • Cyclopropyl
    • cyclopropylbromide
    • bromo-cyclopropane
    • LKXYJYDRLBPHRS-UHFFFAOYSA-N
    • Cyclopropyl bromide, 99%
    • cyclopropylbrornide
    • bromanylcyclopropane
    • NSC89692
    • PubChem14417
    • Bromocyclopropane, 99%
    • CHEMWISH IC06592
    • KSC235O6J
    • EBD49819
    • CC0189
    • BBL027329
    • STL372707
    • SBB070679
    • 1-bromocyclopropane
    • DTXSID8063418
    • 4333-56-6
    • MFCD00001271
    • A826251
    • AKOS005146418
    • 1-Bromocyclopropane;Bromocyclopropane;Cyclopropane, bromo-
    • BCP34299
    • NS00031333
    • EN300-20931
    • Q-200908
    • F0001-1194
    • AM90210
    • FT-0623238
    • NSC-89692
    • EINECS 224-375-7
    • InChI=1/C3H5Br/c4-3-1-2-3/h3H,1-2H
    • SCHEMBL265179
    • NSC 89692
    • GS-3506
    • Cyclopropyl bromide; NSC 89692
    • DB-016125
    • DTXCID0040258
    • cyclopropane, bromo
    • Bromocyclopropane
    • MDL: MFCD00001271
    • Inchi: 1S/C3H5Br/c4-3-1-2-3/h3H,1-2H2
    • InChI Key: LKXYJYDRLBPHRS-UHFFFAOYSA-N
    • SMILES: BrC1CC1
    • BRN: 1900287

Computed Properties

  • Exact Mass: 119.95700
  • Monoisotopic Mass: 119.957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 22.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.51 g/mL at 25 °C(lit.)
  • Boiling Point: 69°C
  • Flash Point: Fahrenheit: 21.2 ° f
    Celsius: -6 ° c
  • Refractive Index: n20/D 1.458(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 1.54370
  • Solubility: Miscible with water
  • Sensitiveness: Sensitive to light

Bromocyclopropane Security Information

  • Symbol: GHS02 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H315,H319,H335
  • Warning Statement: P210,P261,P305+P351+P338
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: S16-S26-S36-S37/39
  • FLUKA BRAND F CODES:8-19
  • Hazardous Material Identification: F Xi
  • Packing Group:II
  • Hazard Level:3
  • Risk Phrases:R11; R36/37/38
  • Packing Group:II
  • Safety Term:3
  • HazardClass:3
  • PackingGroup:II
  • TSCA:T
  • Storage Condition:2-8°C

Bromocyclopropane Customs Data

  • HS CODE:29035990
  • Customs Data:

    China Customs Code:

    2903890090

    Overview:

    2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Bromocyclopropane Pricemore >>

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Bromocyclopropane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4333-56-6)Cyclopropyl bromide
Order Number:sfd19044
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4333-56-6)Bromocyclopropane
Order Number:LE17804;LE4064;LE2473757
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

Bromocyclopropane Related Literature

Additional information on Bromocyclopropane

Comprehensive Overview of Bromocyclopropane (CAS No. 4333-56-6): Properties, Applications, and Industry Insights

Bromocyclopropane (CAS No. 4333-56-6) is a specialized organic compound widely recognized for its unique three-membered ring structure and versatile reactivity. As a cyclopropane derivative, it serves as a critical building block in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound's molecular formula, C3H5Br, highlights its compact yet reactive nature, making it a subject of ongoing research in organic synthesis and catalysis.

In recent years, the demand for small-ring compounds like Bromocyclopropane has surged due to their role in drug discovery and material science. Researchers frequently explore its applications in stereoselective reactions and cross-coupling methodologies, addressing common search queries such as "How is Bromocyclopropane used in medicinal chemistry?" or "What are the synthetic routes for CAS 4333-56-6?" These topics reflect the compound's relevance in cutting-edge scientific endeavors.

The physical properties of Bromocyclopropane include a boiling point of approximately 70–72°C and a density of 1.52 g/cm3. Its ring strain and polar C-Br bond contribute to its reactivity, enabling transformations like nucleophilic substitutions and radical additions. These characteristics are frequently discussed in forums and academic papers, aligning with trending searches such as "Bromocyclopropane reaction mechanisms" or "CAS 4333-56-6 safety data."

From an industrial perspective, Bromocyclopropane is valued for its efficiency in scaffold diversification, a key strategy in high-throughput screening for bioactive molecules. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and energy consumption, resonating with eco-conscious trends. Questions like "Is Bromocyclopropane biodegradable?" or "Sustainable synthesis of CAS 4333-56-6" underscore this shift toward environmentally friendly practices.

In summary, Bromocyclopropane (CAS No. 4333-56-6) exemplifies the intersection of fundamental chemistry and modern applications. Its adaptability in molecular design and alignment with industry trends ensures its continued prominence in scientific and commercial spheres. For researchers and manufacturers alike, understanding its properties and potential remains pivotal in driving innovation.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4333-56-6)Cyclopropyl bromide
sfd19044
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4333-56-6)Bromocyclopropane
LE17804;LE4064;LE2473757
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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